Cas no 103691-51-6 (Diethanolamine-d8)
Diethanolamine-d8 (DEA-d8) is a deuterated analog of diethanolamine, where eight hydrogen atoms are replaced with deuterium. This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing improved signal resolution and reduced background interference in analytical studies. DEA-d8 is particularly valuable in metabolic research, tracer studies, and mechanistic investigations, where precise tracking of molecular pathways is required. Its high isotopic purity and chemical stability ensure reliable performance in experimental applications. As a deuterated compound, it minimizes kinetic isotope effects while maintaining the structural and functional characteristics of the non-deuterated parent molecule, making it a versatile tool in advanced chemical and biochemical research.
Diethanolamine-d8 structure
Product Name:Diethanolamine-d8
CAS No:103691-51-6
MF:C4H11NO2
MW:113.184934854507
CID:125787
PubChem ID:12212439
Update Time:2025-05-27
Diethanolamine-d8 Chemical and Physical Properties
Names and Identifiers
-
- Ethan-1,1,2,2-d4-ol,2,2'-iminobis-
- Diethanolamine-d8
- [2H6]-Zolpidem
- D6-zolpidem
- d8-2-(2-hydroxy-ethylamino)-ethanol
- N,N,6-(Trimethyl-d6)-2-(4-methylphenyl)imidazo[1,2-a]pyridine-3-acetamide
- N,N,6-(Trimethyl-d6)-2-p-tolylimidazol[1,2-a]pyridine-3-acetamide
- SL 800750
- SL 80-0750
- Zolpidem-d6
- BIS(2-HYDROXYETHYL)-D8-AMINE
- 2,2'-Iminobisethan-1,1,2,2-d4-ol
- 1,1,2,2-tetradeuterio-2-[(1,1,2,2-tetradeuterio-2-hydroxyethyl)amino]ethanol
- D99716
- 103691-51-6
- 2-{[2-hydroxy(1,1,2,2-H)ethyl]amino}(H)ethan-1-ol
- SCHEMBL13750788
- 2-{[2-hydroxy(1,1,2,2-(2)H)ethyl]amino}((2)H)ethan-1-ol
- 1,1,2,2-tetradeuterio-2-[(1,1,2,2-tetradeuterio-2-hydroxy-ethyl)amino]ethanol
-
- Inchi: 1S/C4H11NO2/c6-3-1-5-2-4-7/h5-7H,1-4H2/i1D2,2D2,3D2,4D2
- InChI Key: ZBCBWPMODOFKDW-SVYQBANQSA-N
- SMILES: OC([2H])([2H])C([2H])([2H])NC([2H])([2H])C([2H])([2H])O
Computed Properties
- Exact Mass: 121.17935
- Monoisotopic Mass: 113.129192561g/mol
- Isotope Atom Count: 8
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 4
- Complexity: 28.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 268.4±0.0 °C at 760 mmHg
- Flash Point: 137.8±0.0 °C
- Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
- PSA: 52.49
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
Diethanolamine-d8 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Diethanolamine-d8 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM327841-5g |
1,1,2,2-tetradeuterio-2-[(1,1,2,2-tetradeuterio-2-hydroxyethyl)amino]ethanol |
103691-51-6 | 95%+ | 5g |
$3437 | 2022-06-14 | |
| Chemenu | CM327841-5g |
1,1,2,2-tetradeuterio-2-[(1,1,2,2-tetradeuterio-2-hydroxyethyl)amino]ethanol |
103691-51-6 | 95%+ | 5g |
$3437 | 2021-08-18 | |
| TRC | D441902-10mg |
Diethanolamine-d8 |
103691-51-6 | 10mg |
$ 230.00 | 2023-09-07 | ||
| TRC | D441902-100mg |
Diethanolamine-d8 |
103691-51-6 | 100mg |
$ 1774.00 | 2023-09-07 | ||
| A2B Chem LLC | AE10653-250mg |
BIS(2-HYDROXYETHYL)-D8-AMINE |
103691-51-6 | 250mg |
$398.00 | 2024-04-20 | ||
| A2B Chem LLC | AE10653-500mg |
BIS(2-HYDROXYETHYL)-D8-AMINE |
103691-51-6 | 500mg |
$562.00 | 2024-04-20 |
Diethanolamine-d8 Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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